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Compound of Interest

Compound Name: T-Butylgermane

Cat. No.: B123444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and storage protocols

for T-Butylgermane (TBG), a volatile and flammable organogermanium compound. Given the

limited publicly available safety data for T-Butylgermane, this guide synthesizes information

from safety data sheets for analogous compounds and established best practices for handling

pyrophoric and air-sensitive materials. Adherence to these protocols is critical to ensure the

safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of T-Butylgermane is

fundamental to its safe handling. While specific quantitative data for some properties of T-
Butylgermane are not readily available in public literature, the following table summarizes

known values and data for analogous compounds.
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Property Value Source/Analogy

Chemical Formula C₄H₁₂Ge [1][2]

Molecular Weight 132.73 g/mol [2]

Appearance Colorless liquid [2]

Boiling Point 50 °C (122 °F) [2]

Physical State Liquid [1]

Vapor Pressure Data not available

Lower Explosive Limit (LEL) Data not available

Upper Explosive Limit (UEL) Data not available

Flash Point
Highly flammable liquid and

vapor
[1]

Autoignition Temperature
Data not available; treat as

potentially pyrophoric

General precaution for

organometallic hydrides

Solubility
Reacts with water. Soluble in

organic solvents.
[3], General knowledge

Stability

Stable at temperatures not

exceeding 25°C for up to six

months.[1]

[1]

Hazard Identification and Toxicity
T-Butylgermane is a hazardous substance that requires careful handling to mitigate risks. The

primary hazards are its high flammability and potential for pyrophoric behavior, as well as its

toxicity.

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[1]

Potential Health Effects:
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Inhalation: May cause irritation to the respiratory tract.[1]

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed.[1]

Toxicity Data: Specific LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) values

for T-Butylgermane are not available in the reviewed literature. Organogermanium compounds

can exhibit varying degrees of toxicity, and in the absence of specific data, T-Butylgermane
should be handled as a substance with unknown but potentially significant toxicity.

Safe Handling Protocols
Due to its air-sensitive and flammable nature, T-Butylgermane must be handled in a controlled

environment by trained personnel. The following protocols are based on best practices for

handling pyrophoric and air-sensitive organometallic compounds.

Engineering Controls
Fume Hood: All manipulations of T-Butylgermane must be performed in a certified chemical

fume hood with a face velocity of at least 100 feet per minute.

Glovebox: For procedures requiring an inert atmosphere, a glovebox filled with nitrogen or

argon is recommended.

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

flammable vapors.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling T-Butylgermane:

Eye Protection: Chemical splash goggles and a face shield.

Hand Protection: Flame-resistant gloves (e.g., Nomex®) worn over chemically resistant

gloves (e.g., nitrile).
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Body Protection: A flame-resistant lab coat.

Footwear: Closed-toe shoes made of a non-porous material.

Experimental Workflow for Handling T-Butylgermane
The following diagram outlines a general workflow for safely handling T-Butylgermane in a

research setting.
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Caption: General workflow for handling T-Butylgermane.
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Detailed Methodologies
a) Inert Atmosphere Techniques:

Schlenk Line: For reactions sensitive to air and moisture, use standard Schlenk line

techniques. Glassware should be oven- or flame-dried and cooled under vacuum before

being backfilled with an inert gas (nitrogen or argon).

Glovebox: A glovebox provides a robust inert environment for more complex manipulations.

Ensure the glovebox atmosphere is regularly purged and monitored for oxygen and moisture

content.

b) Liquid Transfer:

Syringe Transfer: For small volumes, use a gas-tight syringe that has been purged with inert

gas. The "sure-seal" type bottle closure system is recommended.

Cannula Transfer: For larger volumes, use a double-tipped needle (cannula) to transfer the

liquid between sealed vessels under a positive pressure of inert gas.

Storage Protocols
Proper storage of T-Butylgermane is crucial to maintain its stability and prevent hazardous

situations.
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Storage Parameter Recommendation

Temperature
Refrigerated (2-8 °C) is recommended. Do not

store at elevated temperatures.[1]

Atmosphere
Store under an inert atmosphere (e.g., nitrogen

or argon).

Container Keep in the original, tightly sealed container.[1]

Location
Store in a well-ventilated, designated flammable

materials storage cabinet.

Incompatible Materials
Store away from oxidizing agents, acids, and

water.[1]

Grounding
Ground/bond container and receiving equipment

to prevent static discharge.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving T-
Butylgermane.

Spill Response
The appropriate response to a T-Butylgermane spill depends on the size and location of the

spill.
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T-Butylgermane Spill Occurs

Assess Spill Size & Location
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Collect absorbed material
into a sealed container

Decontaminate spill area

Dispose of as hazardous waste
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Caption: Logical workflow for T-Butylgermane spill response.
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Key Spill Response Steps:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: For large spills, evacuate the area and call for emergency response.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use a non-combustible absorbent material like sand or vermiculite

to contain the spill. Do not use water.

Collect: Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Decontaminate: Decontaminate the spill area with a suitable solvent (e.g., isopropanol),

followed by soap and water, ensuring all residues are collected for proper disposal.

Fire Response
Small Fires: If trained and it is safe to do so, use a dry chemical (Class B) or carbon dioxide

fire extinguisher. DO NOT USE WATER.

Large Fires: Evacuate the area immediately, activate the fire alarm, and call emergency

services.

First Aid
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Disposal
All waste containing T-Butylgermane, including empty containers, contaminated absorbents,

and reaction byproducts, must be disposed of as hazardous waste in accordance with local,

state, and federal regulations. Containers should be triple-rinsed with a compatible solvent, and

the rinsate collected as hazardous waste.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment and adherence to all applicable

safety regulations. Always consult the most recent Safety Data Sheet (SDS) for T-
Butylgermane and your institution's safety policies before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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